![molecular formula C19H22N2O2 B6079463 N-(3-methoxyphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide](/img/structure/B6079463.png)
N-(3-methoxyphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-methoxyphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide, also known as U-47700, is a synthetic opioid analgesic drug. It was first synthesized in the 1970s by the pharmaceutical company Upjohn, but its use was never approved for medical purposes. U-47700 is a highly potent drug and has been associated with numerous cases of overdose and death. Despite its dangers, it has gained popularity in recent years as a recreational drug.
Mechanism of Action
N-(3-methoxyphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide acts as an agonist at the μ-opioid receptor, which is found in the brain and spinal cord. When this compound binds to the receptor, it activates a signaling pathway that leads to the release of neurotransmitters such as dopamine, which produces feelings of pleasure and euphoria. This compound also has analgesic properties, which means it can reduce pain.
Biochemical and Physiological Effects:
This compound has a number of biochemical and physiological effects on the body. It can cause respiratory depression, which means it can slow down breathing and lead to hypoxia (lack of oxygen). This compound can also cause nausea, vomiting, and constipation. In high doses, it can lead to coma and death.
Advantages and Limitations for Lab Experiments
N-(3-methoxyphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide has some advantages for use in lab experiments. It is a potent opioid agonist, which means it can be used to study the effects of opioids on the brain and body. However, its high potency also makes it dangerous to handle and requires strict safety precautions. Additionally, its use is highly regulated and requires special permits and licenses.
Future Directions
There are several future directions for research on N-(3-methoxyphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide. One area of interest is the development of new opioid drugs that are safer and less addictive than this compound. Another area of research is the development of new treatments for opioid addiction and overdose. Finally, there is a need for more research on the long-term effects of this compound use on the brain and body.
Synthesis Methods
N-(3-methoxyphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide is synthesized from 2,4-dichlorobenzoyl chloride and 4-methoxyphenylacetonitrile. The reaction is catalyzed by triethylamine and the product is purified by recrystallization. The final product is a white crystalline powder.
Scientific Research Applications
N-(3-methoxyphenyl)-2-(2-methylphenyl)-1-pyrrolidinecarboxamide has been used in scientific research to study the opioid receptors in the brain. It has been shown to have a high affinity for the μ-opioid receptor, which is responsible for pain relief and euphoria. This compound has also been used to study the effects of opioid drugs on the respiratory system.
properties
IUPAC Name |
N-(3-methoxyphenyl)-2-(2-methylphenyl)pyrrolidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O2/c1-14-7-3-4-10-17(14)18-11-6-12-21(18)19(22)20-15-8-5-9-16(13-15)23-2/h3-5,7-10,13,18H,6,11-12H2,1-2H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYJIIJMUMJGRLB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2CCCN2C(=O)NC3=CC(=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.